Cas no 946728-44-5 (2-3-(Dimethylamino)phenoxy-5-methylaniline)

• Product Name: 2-3-(Dimethylamino)phenoxy-5-methylaniline
• CAS No: 946728-44-5
• MF: C₁₅H₁₈N₂O
• MW: 242.316223621368
• CID: 1025955
• PubChem ID: 26189485
• Update Time: 2025-08-02

2-3-(Dimethylamino)phenoxy-5-methylaniline Chemical and Physical Properties

Names and Identifiers

• 3-(2-Amino-4-methylphenoxy)-N,N-dimethylaniline
• N-[3-(2-AMINO-4-METHYLPHENOXY)PHENYL]-N,N-DIMETHYLAMINE
• 946728-44-5
• AKOS010478624
• 2-[3-(dimethylamino)phenoxy]-5-methylaniline
• SB81251
• EN300-106978
• DTXSID50649862
• DB-338829
• 2-3-(Dimethylamino)phenoxy-5-methylaniline

• MDL： MFCD08686824
• Inchi： 1S/C15H18N2O/c1-11-7-8-15(14(16)9-11)18-13-6-4-5-12(10-13)17(2)3/h4-10H,16H2,1-3H3
• InChI Key： UQKDETZBRPEFEL-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C)=CC=1N)C1=CC=CC(=C1)N(C)C

Computed Properties

• Exact Mass: 242.141913202g/mol
• Monoisotopic Mass: 242.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 38.5Ų

2-3-(Dimethylamino)phenoxy-5-methylaniline Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 2-3-(Dimethylamino)phenoxy-5-methylaniline

Introduction to 2-3-(Dimethylamino)phenoxy-5-methylaniline (CAS No. 946728-44-5)

2-3-(Dimethylamino)phenoxy-5-methylaniline, with the CAS number 946728-44-5, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound belongs to the class of anilines and is characterized by its unique molecular structure, which includes a dimethylamino group and a methoxy substituent. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various research and development activities.

The molecular formula of 2-3-(Dimethylamino)phenoxy-5-methylaniline is C₁₃H₁₇N₂O, and its molecular weight is approximately 219.29 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including substitution and coupling reactions. The precise synthesis methods can vary, but they generally involve the reaction of an appropriate aniline derivative with a substituted phenol in the presence of a suitable catalyst.

In terms of physical properties, 2-3-(Dimethylamino)phenoxy-5-methylaniline is a solid at room temperature and has a melting point ranging from 100°C to 110°C. It is moderately soluble in common organic solvents such as ethanol, methanol, and dichloromethane but exhibits limited solubility in water. These properties make it suitable for use in various chemical reactions and analytical techniques.

The biological activity of 2-3-(Dimethylamino)phenoxy-5-methylaniline has been the subject of several recent studies. Research has shown that this compound exhibits significant activity in modulating specific biological pathways, particularly those involved in neurotransmission and cellular signaling. For instance, studies have demonstrated that it can interact with certain receptors in the central nervous system (CNS), potentially making it useful in the development of new therapeutic agents for neurological disorders.

In the context of pharmaceutical research, 2-3-(Dimethylamino)phenoxy-5-methylaniline has shown promise as a lead compound for the development of novel drugs targeting conditions such as depression, anxiety, and neurodegenerative diseases. Its ability to modulate neurotransmitter systems, such as serotonin and dopamine pathways, has been particularly noteworthy. Preclinical studies have indicated that it can enhance neurotransmitter levels and improve synaptic function, which are key factors in treating these conditions.

Beyond its potential therapeutic applications, 2-3-(Dimethylamino)phenoxy-5-methylaniline is also being explored for its use in chemical synthesis and material science. Its unique structural features make it an excellent starting material for the synthesis of more complex molecules with diverse functionalities. Additionally, its ability to form stable complexes with metal ions has led to its consideration in the development of new materials with enhanced properties.

The safety profile of 2-3-(Dimethylamino)phenoxy-5-methylaniline is another important aspect that has been extensively studied. While it is generally considered safe for laboratory use when proper handling protocols are followed, it is important to note that like many organic compounds, it can pose certain risks if mishandled. Therefore, appropriate personal protective equipment (PPE) should be used when working with this compound to ensure safety.

In conclusion, 2-3-(Dimethylamino)phenoxy-5-methylaniline (CAS No. 946728-44-5) is a versatile compound with significant potential in various fields of research and development. Its unique chemical structure and biological activity make it an attractive candidate for further investigation and application in pharmaceuticals, chemical synthesis, and material science. As research continues to advance, it is likely that new uses and applications for this compound will be discovered, further expanding its importance in the scientific community.